![molecular formula ZrS2<br>S2Z B084322 Zirconium sulfide (ZrS2) CAS No. 12039-15-5](/img/structure/B84322.png)
Zirconium sulfide (ZrS2)
Overview
Description
Zirconium sulfide (ZrS2) is a compound of zirconium and sulfur. It is a black solid with a metallic luster. Zirconium sulfide is used in a variety of applications, including in the manufacture of semiconductors, catalysts, and pigments. ZrS2 has a wide range of applications in scientific research, including in the study of chemical reactions, catalytic processes, and biochemical and physiological effects.
Scientific Research Applications
Nanomaterial Synthesis and H2S Splitting
ZrS2 can be synthesized via a diffusion method, which allows control over morphology and phases. The reversible conversion between ZrS3 and ZrS2 has potential applications in H2S splitting processes for H2 recovery (Dang & Al-Ali, 2020).
Pressure-induced Properties
Under pressure, ZrS2 exhibits phase transformations and metallization, with potential applications in photovoltaics and as single-layer transistor materials. Pressure can modulate its bonding states, crystal structures, and electronic properties, leading to superconductivity in certain phases (Zhai et al., 2018).
Ultrafast Mode-Locked Fiber Lasers
ZrS2, used as a saturable absorber in Er-doped fiber lasers, can achieve stable mode-locking operation, making it a promising material for generating ultrafast laser pulses (Yang et al., 2020).
Semiconductor Applications
ZrS2, stabilized in air by a ZrO2 film, is a promising channel material for high-mobility MISFETs. Its chemical properties and surface potential can be controlled for threshold voltage management in these devices (Otomo et al., 2022).
Li-ion Battery Electrodes
ZrS2 is explored as an electrode material for Li-ion batteries. Its electrochemical reaction mechanism and structural evolution offer valuable insights for designing alkali-ion batteries (Kim et al., 2021).
Strain-tuned Properties for Nanoscale Applications
ZrS2's structural, mechanical, and electronic properties can be tuned using strain engineering, making it a potential material for photovoltaic devices and photocatalytic water decomposition (Song et al., 2021).
Solar Cell Applications
ZrS2 can serve as an effective buffer layer in thin-film solar cells. Its unique structural and electronic properties make it suitable for environmentally friendly, non-toxic solar cells (Gupta et al., 2022).
Tunable Electronic Properties
The electronic properties of bilayer ZrS2 can be tuned by applying a vertical electric field or compressive strain, opening possibilities for applications in electronics and optoelectronics (Shang et al., 2017).
Mechanism of Action
Target of Action
Zirconium sulfide (ZrS2) is an inorganic compound that adopts a layered structure It’s known that zrs2 interacts with various elements and compounds during its formation and application .
Mode of Action
The mode of action of ZrS2 is largely dependent on its physical and chemical properties. It is a violet-brown solid that adopts a layered structure similar to that of cadmium iodide . ZrS2 is prepared by heating sulfur and zirconium metal . Zirconium (Zr4+) is bonded to six equivalent S2- atoms to form edge-sharing ZrS6 octahedra . The interaction of ZrS2 with its targets results in changes that are dependent on the specific application and environment.
Biochemical Pathways
Zirconium-based materials have been investigated for various bio-related applications such as drug delivery, anti-cancer activity, bio-sensing, and imaging . The specific pathways and downstream effects would depend on the specific application and the biological system in which ZrS2 is utilized.
Pharmacokinetics
The pharmacokinetics of nanoparticles, which zrs2 can be categorized under, is believed to be controlled by a complex array of interrelated physicochemical and biological factors . The impact on bioavailability would depend on these factors and the specific biological system in which ZrS2 is utilized.
Result of Action
Zirconium-based materials have been investigated for various bio-related applications such as drug delivery, anti-cancer activity, bio-sensing, and imaging . The specific results of action would depend on the specific application and the biological system in which ZrS2 is utilized.
Safety and Hazards
Future Directions
properties
IUPAC Name |
bis(sulfanylidene)zirconium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2S.Zr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVMYSOZCZHQCSG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
S=[Zr]=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ZrS2, S2Zr | |
Record name | Zirconium(IV) sulfide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Zirconium(IV)_sulfide | |
Description | Chemical information link to Wikipedia. | |
Record name | zirconium sulfide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7065205 | |
Record name | Zirconium sulfide (ZrS2) | |
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Molecular Weight |
155.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Reddish-brown powder; [MSDSonline] | |
Record name | Zirconium sulfide | |
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CAS RN |
12039-15-5 | |
Record name | Zirconium sulfide (ZrS2) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=12039-15-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Zirconium sulfide (ZrS2) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012039155 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Zirconium sulfide (ZrS2) | |
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Record name | Zirconium sulfide (ZrS2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7065205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Zirconium disulphide | |
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Q & A
Q1: What is the molecular formula and weight of Zirconium sulfide?
A: The molecular formula of Zirconium sulfide is ZrS2. Its molecular weight is 151.4 g/mol. []
Q2: What are some key spectroscopic data points for ZrS2?
A: While specific spectroscopic data depends on the analysis method, research indicates the presence of Zr-S bonding, observable through techniques like Raman and infrared spectroscopy. [] Additionally, studies on its electronic structure provide valuable insights into its band gap and potential for applications like photovoltaics. [, ]
Q3: Can Zirconium sulfide be incorporated into composites?
A: Yes, adding Zirconium sulfide to Zinc sulfide enhances the composite's fracture toughness through a crack-bridging mechanism. This improvement doesn't compromise strength, even though pure Zirconium sulfide is weaker than Zinc sulfide. []
Q4: Does Zirconium sulfide exhibit catalytic activity?
A: Research suggests the reversible conversion between ZrS3 and ZrS2 through thermal decomposition and sulfurization, indicating potential for applications like H2S splitting for hydrogen recovery. []
Q5: What are the potential applications of Zirconium sulfide in energy conversion?
A: Both BaZrS3 and SrZrS3 have shown promise as solar absorber materials due to their suitable band gaps and strong light absorption in the visible region. [, ]
Q6: Have computational methods been applied to study Zirconium sulfide?
A: Yes, Density Functional Theory (DFT) calculations have been instrumental in understanding the degradation mechanisms of BaZrS3 and comparing them to other perovskite materials. [] First-principles calculations based on screened hybrid DFT have also been used to investigate the structural, elastic, electronic, and optical properties of SrZrS3. []
Q7: What are the challenges in formulating Zirconium sulfide-based materials?
A: While BaZrS3 demonstrates improved moisture stability, challenges remain in achieving efficient high-quality thin film growth for practical applications. [] Controlling grain size during synthesis is crucial, as only films sulfurized at high temperatures (1000°C) exhibit the large grains necessary for optoelectronic devices. []
Q8: Are there specific considerations for recycling and waste management related to Zirconium sulfide?
A8: While specific research on ZrS2 recycling is limited, responsible practices for handling and disposal are essential. Sustainable synthesis methods and exploration of closed-loop processes could minimize environmental impact.
Q9: What tools and resources are important for research on Zirconium sulfide?
A9: Essential resources include access to material characterization techniques like X-ray diffraction, electron microscopy, and spectroscopic methods. Computational tools like DFT software are crucial for theoretical modeling and property prediction. Collaboration between material scientists, chemists, and physicists is vital for advancing the field.
Q10: What are some significant milestones in the research of Zirconium sulfide?
A: The discovery of BaZrS3 as a stable, environmentally friendly chalcogenide perovskite has sparked significant interest in its potential for various applications. Research into its synthesis methods, property tuning through doping, and performance in devices represents significant milestones in the field. [, , ]
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